Cas no 2828443-94-1 (N,N-Dipropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide)

• Product Name: N,N-Dipropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• CAS No: 2828443-94-1
• MF: C₁₉H₃₀BNO₃
• MW: 331.26
• CID: 5140755
• PubChem ID: 141095605
• Update Time: 2025-10-22

N,N-Dipropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2828443-94-1
• F73882
• N,N-Dipropyl-1-carbamoylbenzene-3-boronic Acid Pinacol Ester
• N,N-Dipropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide

• Inchi： 1S/C19H30BNO3/c1-7-12-21(13-8-2)17(22)15-10-9-11-16(14-15)20-23-18(3,4)19(5,6)24-20/h9-11,14H,7-8,12-13H2,1-6H3
• InChI Key： AVPASLJRWBXKHX-UHFFFAOYSA-N
• SMILES： CC1(C(OB(O1)C1C=CC=C(C(=O)N(CCC)CCC)C=1)(C)C)C

Computed Properties

• Exact Mass: 331.2318740g/mol
• Monoisotopic Mass: 331.2318740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8Ų

Additional information on N,N-Dipropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide

Introduction to N,N-Dipropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide (CAS No. 2828443-94-1)

N,N-Dipropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide (CAS No. 2828443-94-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural properties and potential applications. This compound belongs to the class of boronic acid derivatives, which are widely recognized for their role in various biochemical and medicinal processes.

The molecular structure of N,N-Dipropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide incorporates a benzamide moiety linked to a boronate ester group. The boronate ester functionality is particularly noteworthy as it serves as a versatile intermediate in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is a cornerstone of modern organic synthesis. This reaction is instrumental in constructing complex molecular architectures, making it invaluable in the development of novel pharmaceuticals and agrochemicals.

The benzamide portion of the molecule contributes to its potential biological activity. Benzamides are known to exhibit a wide range of pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. The presence of the dipropyl substituents further modulates the electronic and steric properties of the molecule, influencing its interaction with biological targets. This combination of features makes N,N-Dipropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide a promising candidate for further investigation in drug discovery.

In recent years, there has been a surge in research focused on boronic acid derivatives due to their utility in therapeutic applications. The stability and reactivity of these compounds make them ideal for use in medicinal chemistry. Specifically, the 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group enhances the compound's resistance to hydrolysis and oxidation, which are common challenges in drug formulations. This stability is crucial for ensuring the efficacy and shelf life of pharmaceutical products.

The synthesis of N,N-Dipropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the desired molecular framework. These methods align with contemporary trends in green chemistry aimed at minimizing waste and improving sustainability.

The potential applications of N,N-Dipropyl-3-(4,4,5,5-tetramethyl-1,3,